(1R,2S)-1-Amino-1-[2-(trifluoromethyl)phenyl]propan-2-OL

Specification

• Molecular Formula: C10H12F3NO
• Molecular Weight: 219.20 g/mol
• IUPAC Name: (1R,2S)-1-amino-1-[2-(trifluoromethyl)phenyl]propan-2-ol
• Standard InChI: InChI=1S/C10H12F3NO/c1-6(15)9(14)7-4-2-3-5-8(7)10(11,12)13/h2-6,9,15H,14H2,1H3/t6-,9-/m0/s1
• Standard InChI Key: QFQLRAJBKGOONJ-RCOVLWMOSA-N
• Isomeric SMILES: C[C@@H]([C@@H](C1=CC=CC=C1C(F)(F)F)N)O
• Canonical SMILES: CC(C(C1=CC=CC=C1C(F)(F)F)N)O

Introduction

(1R,2S)-1-Amino-1-[2-(trifluoromethyl)phenyl]propan-2-OL is a chemical compound with the CAS number 1269843-04-0. It belongs to the class of amino alcohols, which are important in organic synthesis and pharmaceutical applications due to their versatility in forming various derivatives. This compound is particularly noted for its chiral nature, which is crucial in biological systems where stereoselectivity often determines the efficacy and safety of drugs.

Synthesis and Preparation

The synthesis of (1R,2S)-1-Amino-1-[2-(trifluoromethyl)phenyl]propan-2-OL typically involves asymmetric synthesis methods to achieve the desired stereochemistry. Common methods include the use of chiral catalysts or auxiliaries to control the formation of the chiral centers.

Applications and Research Findings

Amino alcohols like (1R,2S)-1-Amino-1-[2-(trifluoromethyl)phenyl]propan-2-OL are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals. Their chiral nature makes them particularly useful in the production of enantiomerically pure compounds, which is crucial for ensuring the efficacy and safety of drugs.

Comparison with Related Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight
(1R,2S)-1-Amino-1-[2-(trifluoromethyl)phenyl]propan-2-OL	1269843-04-0	C10H12F3NO	219.20 g/mol
(1R,2S)-1-Amino-1-[2-methyl-5-(trifluoromethyl)phenyl]propan-2-OL	1270092-45-9	C11H14F3NO	233.23 g/mol
(1R,2S)-1-Amino-1-[2-chloro-4-(trifluoromethyl)phenyl]propan-2-OL	1392212-91-7	C10H11ClF3NO	-

Safety and Handling

As with many organic compounds, handling (1R,2S)-1-Amino-1-[2-(trifluoromethyl)phenyl]propan-2-OL requires proper safety precautions, including the use of protective gloves and safety glasses. Specific hazard information is not detailed in the available literature, but it is advisable to consult a Safety Data Sheet (SDS) for comprehensive safety guidelines.